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Compound of Interest

Compound Name: Ethyl 4-Cyanocinnamate

CAS No.: 62174-99-6

Cat. No.: B1336854

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-cyanocinnamate is an α,β-unsaturated ester derivative of cinnamic acid,

characterized by a cyano group at the para position of the phenyl ring. This compound has

garnered significant interest in various scientific fields due to its versatile chemical reactivity

and potential biological activities. Its discovery is rooted in the broader exploration of cinnamic

acid derivatives, with early synthesis primarily achieved through Knoevenagel condensation

reactions.[1] The presence of the electron-withdrawing cyano group and the conjugated system

makes it a valuable intermediate in organic synthesis, a monomer for polymer production, and

a scaffold for the development of novel therapeutic agents. This guide provides an in-depth

overview of the discovery, synthesis, physicochemical properties, and known biological

significance of Ethyl 4-cyanocinnamate.

Physicochemical Properties
The key physicochemical properties of Ethyl 4-cyanocinnamate are summarized in the table

below. This data is essential for its handling, characterization, and application in experimental
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settings.

Property Value Reference

Molecular Formula C₁₂H₁₁NO₂ [1][2]

Molecular Weight 201.23 g/mol [2]

Appearance
Light yellow to orange

powder/crystal

Melting Point 68-72 °C [1]

CAS Number 62174-99-6 [1][2]

Synthesis of Ethyl 4-cyanocinnamate
The synthesis of Ethyl 4-cyanocinnamate is most commonly achieved through two primary

methods: the Knoevenagel condensation and the Horner-Wadsworth-Emmons reaction. Both

methods offer reliable pathways to the desired product, with variations in catalysts, reaction

conditions, and yields.

Knoevenagel Condensation
The Knoevenagel condensation is a classic method for forming carbon-carbon double bonds

by reacting an aldehyde or ketone with a compound containing an active methylene group,

such as ethyl cyanoacetate.[1]

Experimental Protocol: Knoevenagel Condensation

Materials:

4-cyanobenzaldehyde

Ethyl cyanoacetate

Ammonium acetate (catalyst)

Toluene (solvent)
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Ethanol

Water

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

cyanobenzaldehyde (1 equivalent) and ethyl cyanoacetate (1.1 equivalents) in toluene.

Add a catalytic amount of ammonium acetate (0.15 equivalents).

Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the toluene under reduced pressure.

The crude product can be purified by recrystallization from ethanol/water to yield Ethyl 4-
cyanocinnamate as a solid.

Yields: 70-90%[1]

Horner-Wadsworth-Emmons (HWE) Reaction
The Horner-Wadsworth-Emmons (HWE) reaction is another powerful method for the

stereoselective synthesis of alkenes. It involves the reaction of a phosphonate-stabilized

carbanion with an aldehyde or ketone to produce predominantly the E-alkene.[3]

Experimental Protocol: Horner-Wadsworth-Emmons Reaction

Materials:

Triethyl phosphonoacetate

Potassium carbonate (base)

4-cyanobenzaldehyde
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Ethanol (solvent)

Ethyl acetate (EtOAc)

Hexane

Procedure:

In a microwave-safe vessel, dissolve triethyl phosphonoacetate (1.0 equivalent) and

potassium carbonate (1.0 equivalent) in ethanol.

Add 4-cyanobenzaldehyde (0.7 equivalents) to the mixture.

Heat the reaction mixture under microwave irradiation at 140 °C for 20 minutes.[4]

After cooling to room temperature, remove the ethanol under vacuum.

The crude product is then purified by column chromatography on silica gel using a mixture of

ethyl acetate and hexane as the eluent to afford Ethyl (E)-4-cyanocinnamate.[4]

Synthesis Workflow Diagrams
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Caption: Workflow for the Knoevenagel condensation synthesis of Ethyl 4-cyanocinnamate.
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Caption: Workflow for the Horner-Wadsworth-Emmons synthesis of Ethyl 4-cyanocinnamate.

Biological Activity and Signaling Pathways
Cinnamic acid and its derivatives are known to possess a wide range of biological activities,

including antimicrobial, anti-inflammatory, and anticancer properties.[1] While research

specifically on Ethyl 4-cyanocinnamate is ongoing, studies on structurally similar compounds

provide insights into its potential mechanisms of action.

For instance, ethyl cinnamate has been shown to suppress tumor growth by inhibiting

angiogenesis through the attenuation of the VEGFR2 signaling pathway.[5] Vascular

Endothelial Growth Factor Receptor 2 (VEGFR2) is a key mediator of angiogenesis, the
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formation of new blood vessels, which is crucial for tumor growth and metastasis. Inhibition of

this pathway can thus be a valuable strategy in cancer therapy.

Furthermore, a series of cyano-cinnamate derivatives have been designed and synthesized as

inhibitors of the mitochondrial pyruvate carrier (MPC).[6] MPC is responsible for transporting

pyruvate into the mitochondria, a critical step in cellular metabolism. Inhibiting MPC can

modulate cellular metabolic pathways and has been explored for therapeutic applications,

including promoting hair growth.[6]

Potential Signaling Pathway Involvement
Based on studies of related cinnamate derivatives, a plausible signaling pathway that could be

modulated by Ethyl 4-cyanocinnamate or its derivatives is the VEGFR2 signaling cascade.

The diagram below illustrates a simplified representation of this pathway.
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Caption: Potential inhibition of the VEGFR2 signaling pathway by cinnamate derivatives.
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Applications in Research and Development
Ethyl 4-cyanocinnamate serves as a versatile building block in several areas of research and

development:

Organic Synthesis: Its conjugated system and reactive cyano and ester groups make it a

valuable intermediate for the synthesis of more complex molecules, including heterocyclic

compounds and pharmaceutical precursors.[1]

Polymer Chemistry: The vinyl group allows it to act as a monomer in polymerization

reactions, leading to the creation of polymers with unique thermal and optical properties.[1]

Medicinal Chemistry: As a scaffold, it can be modified to develop new drug candidates. The

exploration of its derivatives as anticancer and antimicrobial agents is an active area of

research.[1]

Conclusion
Ethyl 4-cyanocinnamate, a derivative of cinnamic acid, has a rich history rooted in the

fundamental principles of organic synthesis. Its accessibility through well-established methods

like the Knoevenagel condensation and Horner-Wadsworth-Emmons reaction, combined with

its chemical versatility, makes it a compound of significant interest. While its own biological

activity is still under detailed investigation, the promising results from structurally related

compounds suggest that Ethyl 4-cyanocinnamate and its derivatives hold considerable

potential for applications in materials science and drug discovery. This guide provides a

foundational understanding for researchers looking to explore the synthesis and applications of

this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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